N-(4-Cyanooxan-4-YL)-5-(furan-2-YL)-1,3-oxazole-4-carboxamide
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Description
N-(4-Cyanooxan-4-YL)-5-(furan-2-YL)-1,3-oxazole-4-carboxamide is a useful research compound. Its molecular formula is C14H13N3O4 and its molecular weight is 287.275. The purity is usually 95%.
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Scientific Research Applications
Energetic Material Synthesis
Compounds based on oxadiazole and furazan rings have been synthesized for applications in insensitive energetic materials. These compounds exhibit moderate thermal stabilities and are insensitive to impact and friction, indicating their potential as safer alternatives to traditional explosives. The synthesis involves combining oxadiazole and furazan rings, highlighting their utility in creating high-performance energetic materials with superior detonation performance compared to traditional explosives like TNT (Yu et al., 2017).
Pharmacological Activities
Oxadiazole or furadiazole ring-containing derivatives are known for their broad range of chemical and biological properties, including antibacterial, antitumor, anti-viral, and antioxidant activities. This review underscores the therapeutic potential of these compounds, providing a comprehensive overview of their pharmacological effects and synthetic routes, thereby highlighting their significance in drug development (Siwach & Verma, 2020).
Innovative Synthetic Methods
Research on oxazoles and furans has led to innovative synthetic methods for creating activated carboxylates and other macrolides. These methods leverage the unique reactivity of oxazoles and furans to develop new synthetic pathways, contributing to the synthesis of complex molecules with potential applications in medicinal chemistry and materials science (Wasserman et al., 1981).
PET Imaging Applications
PET imaging of microglia by targeting macrophage colony-stimulating factor 1 receptor (CSF1R) using specific compounds highlights the application of furan derivatives in diagnostic imaging. These compounds facilitate the non-invasive imaging of neuroinflammation, offering insights into the immune environment of central nervous system malignancies and monitoring neuroinflammatory effects of therapies (Horti et al., 2019).
Properties
IUPAC Name |
N-(4-cyanooxan-4-yl)-5-(furan-2-yl)-1,3-oxazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N3O4/c15-8-14(3-6-19-7-4-14)17-13(18)11-12(21-9-16-11)10-2-1-5-20-10/h1-2,5,9H,3-4,6-7H2,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DZTYWJIBEJLBBN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1(C#N)NC(=O)C2=C(OC=N2)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.